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The Target of Rapamycin (TOR) signaling pathway is a master regulator of cell growth,
metabolism, and aging, and is highly conserved across eukaryotes, from yeast to humans.[1][2]
As a central signaling hub, TOR integrates diverse environmental cues, such as nutrients and
growth factors, to direct cellular anabolic and catabolic processes.[3][4] The TOR kinase exists
in two structurally and functionally distinct multiprotein complexes: TOR Complex 1 (TORC1)
and TOR Complex 2 (TORC?2).[1][2] While the core machinery is conserved, significant
differences in upstream regulation and componentry have evolved across species.
Understanding these distinctions is critical for utilizing model organisms in biomedical research
and for the development of targeted therapeutics.

This guide provides an objective comparison of TOR signaling pathways in key model
organisms, supported by experimental data and protocols.

Comparative Analysis of TOR Complex Components

The fundamental components of TORC1 and TORC2 are conserved, but variations exist in
protein nomenclature and the presence of specific regulatory subunits across different species.
Mammalian cells have a single TOR gene (MTOR), while some organisms like the budding
yeast S. cerevisiae possess two TOR paralogs.[1]

Table 1: Core Components of TOR Complex 1 (TORC1) Across Species
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Component S. cerevisiae .
Mammals Drosophila C. elegans
Role (Yeast)
Kinase Subunit mTOR Torl or Tor2 Tor LET-363
Scaffolding
_ Raptor Kogl Raptor DAF-15
Protein
Substrate
o mLST8 Lst8 Lst8 Uncharacterized
Binding

| Inhibitory Subunit| PRAS40 | Not Present | Lobe | Not Present |
Source:[1][3][5][6][7]

Table 2: Core Components of TOR Complex 2 (TORC2) Across Species

Component S. cerevisiae .
Mammals Drosophila C. elegans

Role (Yeast)
Kinase Subunit mTOR Tor2 Tor LET-363
Scaffolding ] )

] Rictor Avo3 Rictor RICT-1
Protein
Substrate

o mLST8 Lst8 Lst8 Uncharacterized
Binding
Regulatory ]
) mSIN1 Avol Sinl SINH-1

Subunit

| Accessory Protein| Protor/PRR5 | Avo2 | Uncharacterized | Uncharacterized |
Source:[1][5][7][8]

Divergence in Upstream Regulation of TORC1

The most significant cross-species divergence lies in the upstream pathways that sense
environmental cues and activate TORCL1. In mammals, growth factors signal through the PI3K-
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Akt pathway to inhibit the Tuberous Sclerosis Complex (TSC1/TSC2), a potent inhibitor of the
Rheb GTPase.[9] Amino acids signal via the Rag GTPases to recruit mMTORC1 to the
lysosomal surface, where it can be activated by Rheb.[1][3] This dual-input system is not
universally conserved.

Table 3: Comparison of Key Upstream TORC1 Regulators

Regulatory S. cerevisiae  S. pombe _
Mammals C. elegans Drosophila
Module (Yeast) (Yeast)
TSC1/TSC2
Present Absent Present Absent Present
Complex
Absent (Rhbl
Rheb .
Present notin TORC1 Present Present Present
GTPase
path)
Rag Present Present
. Present Present Present
GTPases (Activator) (Gtr1/Gtr2)

| Primary Location | Lysosome | Vacuole | Vacuole | Uncharacterized| Uncharacterized|
Source:[1][3][7][9]

The absence of the TSC-Rheb axis in the widely studied budding yeast S. cerevisiae is a
critical distinction from mammalian signaling.[1][3] In contrast, fission yeast (S. pombe)
provides a model that more closely mirrors the mammalian TSC-Rheb pathway.[1][9]

Signaling Pathway and Workflow Visualizations

Diagrams generated using Graphviz provide a clear visual representation of these complex
pathways and experimental procedures.
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Workflow: In Vitro mTORC1 Kinase Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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